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Compound of Interest

Compound Name: (4-Fluorophenyl)methanol-d4
Cat. No.: B15554259
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-Fluorophenyl)methanol-d4 is the deuterated analog of (4-Fluorophenyl)methanol. The
replacement of four hydrogen atoms with deuterium isotopes makes it a valuable tool in various
scientific disciplines, particularly in drug metabolism and pharmacokinetic (DMPK) studies, as
well as a tracer for quantitative analysis.[1] Deuteration can subtly alter the physicochemical
properties of a molecule, which can have a significant impact on its metabolic fate and efficacy.
[1] This technical guide provides a comprehensive overview of the known chemical properties
of (4-Fluorophenyl)methanol-d4, outlines potential experimental protocols for its synthesis
and analysis, and discusses its relevance in research and drug development.

Core Chemical Properties

While specific experimental data for (4-Fluorophenyl)methanol-d4 is not widely available in
the public domain, its fundamental properties can be summarized.
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Property Value Source
Chemical Formula C7H3D4FO [1]
Molecular Weight 130.153 g/mol [1]
Exact Mass 130.07300 u [1]
CAS Number 93111-26-3 [1]

Physical properties such as melting point and boiling point have not been specifically reported
for the d4 variant. For the non-deuterated analog, (4-Fluorophenyl)methanol (CAS 459-56-3),
these values are also not consistently reported across chemical supplier databases.

Spectroscopic Data

Detailed experimental spectroscopic data (*H NMR, 3C NMR, MS, IR) for (4-
Fluorophenyl)methanol-d4 are not readily available in published literature. However, based
on the structure, the expected spectral characteristics can be predicted.

e 1H NMR: The proton NMR spectrum would be simplified compared to its non-deuterated
counterpart due to the absence of signals from the deuterated positions. The key signals
would be from the aromatic protons.

e 13C NMR: The carbon NMR spectrum would show characteristic shifts for the aromatic
carbons and the benzylic carbon. The signals for carbons bonded to deuterium would appear
as multiplets due to C-D coupling.

e Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to
the deuterated molecular weight (approximately 130.15 g/mol ). Fragmentation patterns
would be influenced by the presence of deuterium.

« Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic C-D stretching
vibrations at lower frequencies (around 2100-2250 cm~1) compared to the C-H stretches
(around 2850-3000 cm~1) of the non-deuterated compound. The O-H stretching frequency
would also be present.
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Experimental Protocols

Detailed, validated experimental protocols for the synthesis, purification, and analysis of (4-
Fluorophenyl)methanol-d4 are not explicitly published. However, general methodologies for
the synthesis of deuterated benzyl alcohols can be adapted.

Synthesis

A common method for the synthesis of deuterated benzyl alcohols involves the reduction of the
corresponding deuterated aldehyde.

Example Synthetic Workflow:

G-Fluorobenzaldehyde-da

Reduction

(4-Fluorophenyl)methanol—da

Reducing Agent
(e.g., NaBD4, LIAID4)

Crude Product

Silica Gel
Hexane/Ethyl Acetate

Column ChromatographD—bGure (4-FIuorophenyl)methanol-da

Purified Product

NMR Spectroscopy Mass Spectrometry
(*H, 3C) (GC-MS or LC-MS)
(Purity & ldentity Confirmation)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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